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Compound of Interest

Compound Name: Isopyrimol

Cat. No.: B1615134 Get Quote

An In-depth Technical Guide to Isopropyl Alcohol: CAS Number and Molecular Structure

For researchers, scientists, and professionals in drug development, a precise understanding of

chemical compounds is paramount. This guide provides a detailed overview of isopropyl

alcohol, including its Chemical Abstracts Service (CAS) number, and a visualization of its

molecular structure.

Isopropyl Alcohol: Key Identifiers and Properties
Isopropyl alcohol, systematically named propan-2-ol, is a widely used solvent and disinfectant.

[1][2] Its unique properties are a direct result of its molecular arrangement. The compound is a

colorless, flammable liquid with a characteristic pungent odor.[1][2]

For ease of reference and comparison, the key quantitative data for isopropyl alcohol are

summarized in the table below.
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Property Value

CAS Number 67-63-0[2][3]

Molecular Formula C₃H₈O[3][4][5]

IUPAC Name Propan-2-ol[1]

Molar Mass 60.10 g/mol [2][5]

Density 0.786 g/cm³[4]

Boiling Point 82 °C[2]

Melting Point -88 °C[2]

Molecular Structure of Isopropyl Alcohol
The chemical formula for isopropyl alcohol is (CH₃)₂CHOH.[1][4][6] It is the simplest example of

a secondary alcohol, where the alcohol carbon atom is attached to two other carbon atoms.[1]

The structure consists of a central carbon atom bonded to two methyl groups (CH₃), a single

hydrogen atom (H), and a hydroxyl group (-OH).
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Caption: Molecular structure of Isopropyl Alcohol (Propan-2-ol).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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